Cas no 1181458-30-9 (2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride)

• Product Name: 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride
• CAS No: 1181458-30-9
• MF: C₉H₁₈ClN₃O₂
• MW: 235.711121082306
• MDL: MFCD11857761
• CID: 4575612
• Update Time: 2025-10-30

2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride

• MDL： MFCD11857761
• Inchi： 1S/C9H17N3O2.ClH/c1-7(2)11-8(13)9(14)12-5-3-10-4-6-12;/h7,10H,3-6H2,1-2H3,(H,11,13);1H
• InChI Key： BDHVFBIMIAINAC-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)C(=O)NC(C)C.Cl

Experimental Properties

• Melting Point: 193-195 °C

2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride

Recent Advances in the Study of 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride (CAS: 1181458-30-9)

The compound 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride (CAS: 1181458-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and acetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary data suggests that 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride exhibits selective inhibition against specific protein kinases involved in inflammatory and oncogenic pathways. Researchers have employed molecular docking studies and in vitro assays to validate its binding affinity and inhibitory activity, providing a foundation for further optimization and development.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to assess its stability, solubility, and metabolic pathways. These findings are critical for understanding the compound's bioavailability and potential for clinical translation.

Another notable advancement is the development of novel synthetic routes for 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride. Researchers have reported improved yields and purity through optimized reaction conditions and catalytic systems. These synthetic innovations not only enhance the scalability of production but also facilitate the generation of derivatives for structure-activity relationship (SAR) studies.

Looking ahead, the compound's potential applications in treating neurodegenerative diseases and autoimmune disorders are being actively investigated. Early-stage preclinical studies have demonstrated its ability to modulate key signaling pathways implicated in these conditions, offering a promising avenue for future therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 2-oxo-2-(piperazin-1-yl)-N-(propan-2-yl)acetamide hydrochloride (CAS: 1181458-30-9) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Continued research into its mechanisms of action, synthetic accessibility, and therapeutic potential will undoubtedly contribute to its advancement as a key player in the development of next-generation pharmaceuticals.